Cas no 54706-03-5 (2-Pyridinamine, 3-nitro-N-4-pyridinyl-)
54706-03-5 structure
Product Name:2-Pyridinamine, 3-nitro-N-4-pyridinyl-
CAS No:54706-03-5
MF:C10H8N4O2
MW:216.19612121582
CID:353893
PubChem ID:12445392
Update Time:2025-04-19
2-Pyridinamine, 3-nitro-N-4-pyridinyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine, 3-nitro-N-4-pyridinyl-
- 3-nitro-N-4-pyridinyl-2-Pyridinamine
- 3-nitro-N-pyridin-4-ylpyridin-2-amine
- FT-0724072
- 2-(4-pyridylamino)-3-nitro-pyridine
- BFPMHRQJWATGCS-UHFFFAOYSA-N
- 3-Nitro-N-(pyridin-4-yl)pyridin-2-amine
- SCHEMBL11435594
- 3-nitro-2-(4-pyridylamino)pyridine
- DTXSID90498553
- 54706-03-5
-
- Inchi: 1S/C10H8N4O2/c15-14(16)9-2-1-5-12-10(9)13-8-3-6-11-7-4-8/h1-7H,(H,11,12,13)
- InChI Key: BFPMHRQJWATGCS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CN=C1NC1C=CN=CC=1)=O
Computed Properties
- Exact Mass: 216.06484
- Monoisotopic Mass: 216.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 80.95
2-Pyridinamine, 3-nitro-N-4-pyridinyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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